1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-broMo-2-[[(cyanoMethyl)[(4-Methylphenyl)sulfonyl]aMin
1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-broMo-2-[[(cyanoMethyl)[(4-Methylphenyl)sulfonyl]aMin
Brand Name:
Vulcanchem
CAS No.:
1200130-74-0
VCID:
VC0177117
InChI:
InChI=1S/C25H21BrN4O6S2/c1-17-8-10-20(11-9-17)37(32,33)29(13-12-27)16-22-23(25(31)36-2)21-14-18(26)15-28-24(21)30(22)38(34,35)19-6-4-3-5-7-19/h3-11,14-15H,13,16H2,1-2H3
SMILES:
CC1=CC=C(C=C1)S(=O)(=O)N(CC#N)CC2=C(C3=CC(=CN=C3N2S(=O)(=O)C4=CC=CC=C4)Br)C(=O)OC
Molecular Formula:
C25H21BrN4O6S2
Molecular Weight:
617.489
1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-broMo-2-[[(cyanoMethyl)[(4-Methylphenyl)sulfonyl]aMin
CAS No.: 1200130-74-0
Main Products
VCID: VC0177117
Molecular Formula: C25H21BrN4O6S2
Molecular Weight: 617.489
![1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-broMo-2-[[(cyanoMethyl)[(4-Methylphenyl)sulfonyl]aMin - 1200130-74-0](/images/no_structure.jpg)
| CAS No. | 1200130-74-0 |
|---|---|
| Product Name | 1H-Pyrrolo[2,3-b]pyridine-3-carboxylic acid, 5-broMo-2-[[(cyanoMethyl)[(4-Methylphenyl)sulfonyl]aMin |
| Molecular Formula | C25H21BrN4O6S2 |
| Molecular Weight | 617.489 |
| IUPAC Name | methyl 1-(benzenesulfonyl)-5-bromo-2-[[cyanomethyl-(4-methylphenyl)sulfonylamino]methyl]pyrrolo[2,3-b]pyridine-3-carboxylate |
| Standard InChI | InChI=1S/C25H21BrN4O6S2/c1-17-8-10-20(11-9-17)37(32,33)29(13-12-27)16-22-23(25(31)36-2)21-14-18(26)15-28-24(21)30(22)38(34,35)19-6-4-3-5-7-19/h3-11,14-15H,13,16H2,1-2H3 |
| Standard InChIKey | RMRFULGSAQKYHO-UHFFFAOYSA-N |
| SMILES | CC1=CC=C(C=C1)S(=O)(=O)N(CC#N)CC2=C(C3=CC(=CN=C3N2S(=O)(=O)C4=CC=CC=C4)Br)C(=O)OC |
| Last Modified | Aug 20 2021 |
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